Cas no 2228636-00-6 (tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228636-00-6
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 6073937
• PubChem ID: 165781476
• Update Time: 2025-06-07

tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(4-fluoropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
• 2228636-00-6
• EN300-1884665

• Inchi： 1S/C13H17FN2O3/c1-13(2,3)19-12(18)16(4)11(8-17)10-7-9(14)5-6-15-10/h5-8,11H,1-4H3
• InChI Key： BOZPTSDCPJLZSZ-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.12232057g/mol
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228636-00-6)

The compound tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228636-00-6) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-fluoropyridin-2-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key reasons for the growing attention on tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate is its relevance in the design of kinase inhibitors. Kinases are a hot topic in modern medicine, particularly in oncology and inflammatory diseases. The fluoropyridine component of this compound is known to enhance binding affinity and metabolic stability, making it a preferred choice for medicinal chemists. Recent studies highlight its utility in optimizing pharmacokinetic properties, a common challenge in drug development.

From a synthetic chemistry perspective, the tert-butyl N-methylcarbamate group in this compound offers excellent protection for amines during multi-step reactions. This feature is particularly valuable in peptide synthesis and the preparation of complex heterocycles. The presence of the 4-fluoropyridin-2-yl ring also introduces interesting electronic effects that can be exploited in palladium-catalyzed cross-coupling reactions, a widely used methodology in modern organic synthesis.

Environmental and regulatory considerations are increasingly important in chemical research, and tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate has been evaluated for its green chemistry potential. The fluorine atom's introduction often improves metabolic stability, potentially reducing environmental persistence. This aligns with current trends in sustainable chemistry, where researchers seek to balance efficacy with environmental responsibility.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The fluorine atom provides a distinct ¹⁹F NMR signal, facilitating structural confirmation and purity assessment. These analytical aspects are crucial for quality control in pharmaceutical manufacturing, where stringent specifications must be met.

In the context of intellectual property, tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate has been referenced in several patent applications related to kinase inhibitors and antimicrobial agents. This reflects the compound's versatility and the pharmaceutical industry's ongoing interest in fluorinated pyridine derivatives. Patent landscapes suggest continued exploration of this chemical space for new therapeutic applications.

Storage and handling recommendations for this compound emphasize standard laboratory practices for organic intermediates. While not classified as hazardous under normal conditions, proper precautions should be taken to maintain stability, particularly protection from moisture and extreme temperatures. These considerations are typical for carbamate-containing compounds and reflect general good laboratory practices.

The commercial availability of tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate has increased in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing and availability often depend on scale and purity requirements, with custom synthesis options available for specific needs. This accessibility supports its growing use in both academic and industrial settings.

Future research directions for this compound may explore its utility in new therapeutic areas or as a building block for novel materials. The combination of fluorinated aromatic systems with carbamate functionalities continues to offer interesting possibilities for molecular design. As synthetic methodologies advance, particularly in late-stage fluorination techniques, the importance of such intermediates is likely to grow further.

In summary, tert-butyl N-1-(4-fluoropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228636-00-6) represents an important intermediate in modern organic and medicinal chemistry. Its structural features and synthetic versatility make it valuable for researchers working on drug discovery, particularly in areas requiring fluorinated heterocycles. The compound's growing prominence reflects broader trends in pharmaceutical development and the continuing importance of fluorine in medicinal chemistry.